1-((4-Hydroxychroman-4-yl)methyl)-3-(naphthalen-1-ylmethyl)urea
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Description
1-((4-Hydroxychroman-4-yl)methyl)-3-(naphthalen-1-ylmethyl)urea is a useful research compound. Its molecular formula is C22H22N2O3 and its molecular weight is 362.429. The purity is usually 95%.
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Scientific Research Applications
Conformational Adjustments in Urea-Based Assemblies
Researchers have explored conformational adjustments in urea and thiourea-based assemblies, focusing on intramolecular hydrogen bonding and self-assembly mechanisms. Such studies provide insights into the structural dynamics and potential applications of these compounds in designing molecular assemblies and materials with specific properties (Phukan & Baruah, 2016).
Green Synthesis Approaches
Innovative green synthesis approaches have been developed for polycondensation reactions involving urea derivatives, employing ionic liquids and microwave irradiation. This research highlights the potential for eco-friendly and efficient synthesis methods for urea-based polymers, which could have applications in various industries (Mallakpour & Rafiee, 2007).
Unexpected Products in Synthesis Reactions
Unexpected products in synthesis reactions involving naphthaldehyde and urea under specific conditions have been reported, shedding light on the complexity of chemical reactions and the potential for discovering new compounds with unique properties (Xu, Chen, & Liu, 2009).
Photoluminescence and Chemosensor Applications
The synthesis of naphthalene derivatives with urea groups has led to the development of materials with unique photoluminescence properties and applications as chemosensors. These compounds show potential for use in detecting ions and molecules, with implications for environmental monitoring and biomedical diagnostics (Cho et al., 2003).
Anion-Guided Assemblies
The study of anion-guided assemblies of urea and thiourea derivatives has contributed to our understanding of molecular interactions and the design of molecular recognition systems. These findings have potential applications in the development of novel materials and sensors (Baruah & Brahma, 2023).
Properties
IUPAC Name |
1-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-3-(naphthalen-1-ylmethyl)urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O3/c25-21(23-14-17-8-5-7-16-6-1-2-9-18(16)17)24-15-22(26)12-13-27-20-11-4-3-10-19(20)22/h1-11,26H,12-15H2,(H2,23,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNNLRZXBQMNHLX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC=CC=C2C1(CNC(=O)NCC3=CC=CC4=CC=CC=C43)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.